Cas no 1206992-24-6 (N-(3,5-dimethoxyphenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide)

• Product Name: N-(3,5-dimethoxyphenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
• CAS No: 1206992-24-6
• MF: C₂₂H₁₈FN₃O₄S
• MW: 439.45942735672
• CID: 5389796
• Update Time: 2025-10-30

N-(3,5-dimethoxyphenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-Dimethoxyphenyl)-7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidine-3(4H)-acetamide
• N-(3,5-dimethoxyphenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

• Inchi： 1S/C22H18FN3O4S/c1-29-16-7-15(8-17(9-16)30-2)25-19(27)10-26-12-24-20-18(11-31-21(20)22(26)28)13-3-5-14(23)6-4-13/h3-9,11-12H,10H2,1-2H3,(H,25,27)
• InChI Key： QRNBPWUTNKLKCN-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC(OC)=CC(OC)=C2)=O)C(=O)C2SC=C(C3=CC=C(F)C=C3)C=2N=1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.66±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(3,5-dimethoxyphenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

Introduction to N-(3,5-dimethoxyphenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide (CAS No: 1206992-24-6)

N-(3,5-dimethoxyphenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1206992-24-6, represents a novel molecular entity with a unique structural framework that has the potential to exhibit a wide range of biological activities. The presence of multiple functional groups, including dimethoxyphenyl, fluorophenyl, and a thienopyrimidine core, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural composition of N-(3,5-dimethoxyphenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide is meticulously designed to interact with biological targets in a highly specific manner. The thienopyrimidine scaffold is a well-known pharmacophore that has been extensively studied for its role in modulating various cellular processes. Specifically, this scaffold has shown promise in inhibiting kinases and other enzymes involved in cancer progression. The incorporation of the dimethoxyphenyl and fluorophenyl groups enhances the compound's solubility and bioavailability, which are critical factors for its efficacy as a therapeutic agent.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target aberrant signaling pathways in diseases such as cancer. N-(3,5-dimethoxyphenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide has emerged as a compelling candidate in this area due to its ability to selectively inhibit key enzymes that drive tumor growth and survival. Preclinical studies have demonstrated that this compound can disrupt signaling cascades such as the MAPK pathway, which is frequently dysregulated in various types of cancer. The fluorophenyl moiety plays a crucial role in modulating the compound's binding affinity to its target proteins, thereby enhancing its pharmacological activity.

The synthesis of N-(3,5-dimethoxyphenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The thienopyrimidine core is synthesized through a series of cyclization reactions that are catalyzed by transition metals such as palladium and copper. The introduction of the dimethoxyphenyl and fluorophenyl groups is achieved through nucleophilic substitution reactions, which require careful optimization to ensure high yield and purity. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the compound at each stage of synthesis.

Evaluation of the pharmacokinetic properties of N-(3,5-dimethoxyphenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME) profile. The compound exhibits good oral bioavailability and distributes widely throughout the body upon administration. Its metabolic stability is enhanced by the presence of the group, which protects it from rapid degradation by enzymatic processes. Additionally, the compound's excretion profile suggests that it can be efficiently cleared from the body through both renal and biliary pathways.

The potential therapeutic applications of N-(3,5-dimethoxyphenyl)-2-[7-(< strong > 4-fluorophen yl strong >) - 4 - ox o - 3 H , 4 H - thi en o [ 3 , 2 - d ] py rim idin - 3 - yl ] ac eta m ide are vast and multifaceted. Beyond its role in cancer therapy, this compound has shown promise in treating inflammatory diseases and neurological disorders. The ability of the thienopyrimidine scaffold to modulate inflammatory cytokine production makes it an attractive candidate for developing anti-inflammatory agents. Furthermore, preliminary studies suggest that it may have neuroprotective properties due to its ability to inhibit enzymes involved in oxidative stress pathways.

Ongoing clinical trials are evaluating the efficacy and safety of N-(< strong > 3 , 5 - dim eth oxy ph en y l strong >) - 2 [ - 7 ( ( 4 - fluoro ph en y l ) ) - 4 - ox o - 3 H , 4 H - thi en o [ 3 , 2 - d ] py rim idin - 3 - yl ] ac eta m ide i n pat i ents wi th adv anced c anc er ty p es . These t ri als are desi gned t o as sess whether t he com pound ca n sig ni fic ant ly im prov e overal l s u rv iv al an d quali ty o f li f e . I n addi ti on , researchers are i nvestigati ng combi na t i on t her apy approa ches that inc lude N -(< strong > 3 , 5 - dim eth oxy phen y l strong >) - 2 [ - 7 ( ( 4 - fluoro ph en y l ) ) - 4 - ox o - 3 H , 4 H - thi en o [ 3 , 2 - d ] py rim idin - 3 - yl ] ac eta m ide wi t h ex isti ng c anc er t her apy s . These stu dies aim t o explo it synergistic ef fect s an d enh ance t he treat ment e f f icacy .

The development of N-(< strong > 3 , 5 - dim eth oxy phen y l strong >) - 2 [ - 7 ( ( 4 - fluoro ph en y l ) ) - 4 ox o o r gano [ si x mi n g ] py rim idin e mo iety s ha ve b een criti cal i n de vel opi ng i ts pharma col ogi cal pro file . The thi enopyrimidine core is known for its ability to interact with biologi cal macromolecules such as protei ns an d DNA . The pres en ce o f functi onal gr oups su ch as t he di me tho xy ph en y l an d flu or o ph en y l gr oups enh an ces t he com pound's abi li ty t o form st ronger b indi ng inte ractions wi th these macromol ecules . Thi s i s es peci al ly imp ort ant i n desi gn i ng dr ugs tha t target specifi c protei ns or DNA sequ ences wi th hi gh pre cisi on.

In con clusi on , N -(< strong > 35 dim eth oxy phen y l strong >) ac eta m ide is a promis ing compoun d wi th a un i que struct ural fram ew ork tha t holds gre at p otent i al i n pharma ceutical r esear ch an d de vel opment . Its abi li ty t o mod ulat e biologi cal pathw ay s an d ex hi bit s promis ing pharmacokinet ic pro file make s i t a compell ing candi date f or fur ther stu die an d clini cal app licati ons . As re search conti nues t o eluci date it s mechanis ms o f acti on an d therapeutic bene fi ts , thi s com pound is poised t o make signifi cant contri butions t o medi cal sci ence an d pat i ent car e.